5-Bromo-6-ethoxy-3-nitropyridin-2-amine

• CAS No.: 239791-62-9
• Molecular Formula: C7H8BrN3O3
• Molecular Weight: 262.06 g/mol
• IUPAC Name: 5-bromo-6-ethoxy-3-nitropyridin-2-amine
• InChI: InChI=1S/C7H8BrN3O3/c1-2-14-7-4(8)3-5(11(12)13)6(9)10-7/h3H,2H2,1H3,(H2,9,10)
• InChI Key: CCORYNNQZHVCNF-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=N1)N)[N+](=O)[O-])Br

Description

5-Bromo-6-ethoxy-3-nitropyridin-2-amine (CAS 1017782-09-0) is a pyridine derivative characterized by a bromine atom at position 5, an ethoxy group at position 6, a nitro group at position 3, and an amine group at position 2. This compound’s structural complexity and functional diversity make it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. Its molecular formula is C₆H₇BrN₃O₃, with a molecular weight of 249.01 g/mol.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects: Bromo vs. Chloro, Ethoxy vs. Methoxy

Substituents significantly alter physicochemical properties:

• Bromine vs. For example, 5-Chloro-3-nitropyridin-2-amine (CAS 60186-16-5, similarity score 0.67) has a lower molecular weight (173.56 g/mol) and reduced steric hindrance compared to the brominated analog .
• Ethoxy vs. Methoxy : The ethoxy group in the target compound improves lipophilicity compared to 5-Bromo-6-methoxypyridin-3-amine (CAS 53242-18-5, similarity score 0.82). Methoxy’s smaller size may enhance crystallinity due to tighter packing, as seen in hydrogen-bonding patterns in pyridine derivatives .

Positional Isomerism: 5-Bromo vs. 6-Bromo

Positional isomerism alters electronic distribution and reactivity:

• 6-Bromo-3-nitropyridin-2-amine (CAS 84487-04-7, similarity score 0.74) places bromine at position 6, adjacent to the nitro group. This proximity may increase steric strain and reduce stability compared to the 5-bromo isomer .

Functional Group Variations

• Nitro Group : Present in all analogs, this group directs electrophilic substitution and participates in redox reactions. Its absence in compounds like 5-Bromo-6-methoxypyridin-3-amine simplifies the molecule but reduces reactivity toward nucleophiles .
• Amine Group: The 2-amine in the target compound acts as a hydrogen-bond donor, distinguishing it from analogs like 2-Bromo-6-chloro-5-methylpyridin-3-amine (CAS 1823003-95-7, similarity score 0.87), which lacks nitro and ethoxy groups but includes a methyl substituent .

Data Tables: Key Parameters of Structural Analogs

Compound Name	CAS Number	Molecular Formula	Substituents	Molecular Weight (g/mol)	Similarity Score
5-Bromo-6-ethoxy-3-nitropyridin-2-amine	1017782-09-0	C₆H₇BrN₃O₃	5-Br, 6-OEt, 3-NO₂, 2-NH₂	249.01	0.74
5-Bromo-6-methoxypyridin-3-amine	53242-18-5	C₆H₇BrN₂O	5-Br, 6-OMe, 3-NH₂	203.04	0.82
5-Chloro-3-nitropyridin-2-amine	60186-16-5	C₅H₄ClN₃O₂	5-Cl, 3-NO₂, 2-NH₂	173.56	0.67
6-Bromo-3-nitropyridin-2-amine	84487-04-7	C₅H₄BrN₃O₂	6-Br, 3-NO₂, 2-NH₂	218.01	0.74
2-Bromo-6-chloro-5-methylpyridin-3-amine	1823003-95-7	C₆H₅BrClN₂	2-Br, 6-Cl, 5-Me, 3-NH₂	223.48	0.87

Research Findings and Implications

• Reactivity: The nitro group in the target compound facilitates reduction to amine intermediates, a pathway less accessible in non-nitro analogs like 5-Bromo-6-methoxypyridin-3-amine .
• Crystallinity : Ethoxy’s longer chain may reduce crystal packing efficiency compared to methoxy derivatives, as observed in hydrogen-bonding analyses using SHELX and OLEX2 .